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Compound of Interest

Compound Name: GSK-F1

Cat. No.: B607884 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
GSK-F1 is a potent and orally active inhibitor of phosphatidylinositol 4-kinase alpha (PI4KA).[1]

[2][3] This application note provides a detailed protocol for the preparation of a stock solution of

GSK-F1 in dimethyl sulfoxide (DMSO). Adherence to this protocol will ensure the accurate and

consistent preparation of GSK-F1 for use in various experimental settings.

Materials and Reagents
GSK-F1 powder (Purity >98%)[4][5][6]

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials (amber or covered with aluminum foil)

Vortex mixer

Sonicator (optional, but recommended)[7]

Calibrated analytical balance

Calibrated micropipettes and sterile tips
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Quantitative Data Summary
A summary of the key quantitative data for GSK-F1 is provided in the table below for easy

reference.

Parameter Value Reference

Molecular Weight 603.52 g/mol [1][4][5][6][7]

Solubility in DMSO 22.5 mg/mL (37.28 mM) [7]

Purity >98% [4][5][6]

Experimental Protocol: Preparation of a 10 mM
GSK-F1 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of GSK-F1 in DMSO. The

volumes can be scaled as needed.

4.1. Calculation

To prepare a 10 mM stock solution, the required mass of GSK-F1 can be calculated using the

following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 603.52 g/mol / 1000 = 6.0352 mg

4.2. Step-by-Step Procedure

Weighing GSK-F1: Carefully weigh out the calculated amount of GSK-F1 powder using a

calibrated analytical balance. For example, to make 1 mL of a 10 mM solution, weigh 6.04

mg of GSK-F1.

Aliquot DMSO: Add the desired volume of anhydrous DMSO to a sterile microcentrifuge tube

or vial. For a 10 mM solution using 6.04 mg of GSK-F1, you would add 1 mL of DMSO.
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Dissolving GSK-F1: Add the weighed GSK-F1 powder to the DMSO.

Mixing: Close the tube/vial securely and vortex the solution for 1-2 minutes to facilitate

dissolution.

Sonication (Recommended): To ensure complete dissolution, sonicate the solution for 5-10

minutes.[7] Visually inspect the solution to ensure there are no visible particles.

Storage: Aliquot the stock solution into smaller, single-use volumes in amber or foil-wrapped

tubes to protect from light. Store the aliquots at -20°C for long-term storage (months) or at

4°C for short-term storage (days to weeks).[4] Some sources suggest storage at -80°C for up

to a year.[6][7] Avoid repeated freeze-thaw cycles.

Safety Precautions
Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves, when handling GSK-F1 and DMSO.

Handle GSK-F1 powder in a well-ventilated area or a chemical fume hood to avoid

inhalation.

DMSO is a powerful solvent and can facilitate the absorption of substances through the skin.

Avoid direct contact.

Consult the Safety Data Sheet (SDS) for GSK-F1 for complete safety information.

Visualization of the Experimental Workflow
The following diagram illustrates the workflow for preparing the GSK-F1 stock solution.
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Workflow for GSK-F1 Stock Solution Preparation

Preparation

Dissolution

Storage

1. Weigh GSK-F1 Powder

2. Add Anhydrous DMSO

3. Add Powder to DMSO & Vortex

4. Sonicate (Recommended)

5. Aliquot into Tubes

6. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a GSK-F1 stock solution in DMSO.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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